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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of Fehling's test, with a specific focus on

the critical role of sodium tartrate in preventing the precipitation of copper(II) hydroxide. This

document includes comprehensive experimental protocols and quantitative data presented in a

clear, tabular format.

Introduction to Fehling's Test
Fehling's test, developed by Hermann von Fehling in 1849, is a chemical method used to

differentiate between water-soluble carbohydrate and ketone functional groups, and it is a

classic test for detecting reducing sugars.[1][2] The test relies on the principle that reducing

sugars, which contain a free aldehyde or α-hydroxy-ketone group, are oxidized by an alkaline

solution of copper(II) ions, while the copper(II) ions are reduced to copper(I) ions.[3][4] This

reduction results in the formation of a characteristic brick-red precipitate of copper(I) oxide

(Cu₂O), indicating a positive test.[5][6][7]

The Critical Role of Sodium Tartrate
Fehling's solution is prepared by mixing two separate solutions immediately before use:

Fehling's A, an aqueous solution of copper(II) sulfate, and Fehling's B, an alkaline solution of

potassium sodium tartrate (Rochelle salt).[1][2][5][6][8] The reaction is conducted under

alkaline conditions, which are necessary for the oxidation of the reducing sugar.
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In an alkaline environment, copper(II) ions (Cu²⁺) from copper sulfate would readily react with

hydroxide ions (OH⁻) to form a precipitate of copper(II) hydroxide (Cu(OH)₂).[9][10] This

precipitation would remove the copper(II) ions from the solution, making them unavailable to

act as an oxidizing agent and thus rendering the test ineffective.

This is where sodium tartrate plays its crucial role. The tartrate ions act as a chelating agent,

forming a soluble, deep blue bis(tartrate) complex with the Cu²⁺ ions.[2][5][11][12] This

chelation process keeps the copper(II) ions in solution in the alkaline medium, preventing the

formation of copper(II) hydroxide precipitate.[3][9][10] The bistartratocuprate(II) complex is the

active oxidizing agent in Fehling's solution.[1][11][12]

The following diagram illustrates the chelation of copper(II) ions by tartrate to prevent

precipitation.
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Caption: Chelation of Cu²⁺ by tartrate prevents precipitation.
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Fehling's solution is always prepared fresh by mixing equal volumes of Fehling's A and

Fehling's B solutions.[5][7][13] The individual solutions are stable and can be stored separately.

[1][11]

Table 1: Composition of Fehling's Solutions

Solution Component
Concentration/Amo
unt

Solvent

Fehling's A

Copper(II) sulfate

pentahydrate

(CuSO₄·5H₂O)

~70 g/L[5] or 34.65 g

in 500 mL[7]
Distilled water

Sulfuric acid

(concentrated)
A few drops[8][11]

Fehling's B

Potassium sodium

tartrate tetrahydrate

(KNaC₄H₄O₆·4H₂O)

~350 g/L[5] or 173 g

in 500 mL[7]
Distilled water

Sodium hydroxide

(NaOH)

~100 g/L[5] or 50 g in

500 mL[7]

Procedure for Fehling's Test
Preparation of Fehling's Reagent: In a clean test tube, mix equal volumes of Fehling's

solution A and Fehling's solution B. The resulting solution should be a deep blue color.[5][13]

Sample Addition: Add approximately 1 mL of the test sample to the freshly prepared

Fehling's reagent.[11] For a control, prepare a separate tube with 1 mL of distilled water and

Fehling's reagent.[11]

Heating: Place the test tubes in a boiling water bath and heat for a few minutes.[5][7][14]

Observation: Observe any color change. The formation of a brick-red precipitate of copper(I)

oxide indicates the presence of a reducing sugar.[5][6][14] The color may initially appear

green or yellow before turning to brick-red.[15]

The following diagram outlines the experimental workflow for performing Fehling's test.
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Caption: Experimental workflow for Fehling's test.
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Reaction Mechanism
The overall reaction in a positive Fehling's test involves the oxidation of an aldehyde group in

the reducing sugar to a carboxylate anion. Concurrently, the copper(II) ions in the

bistartratocuprate(II) complex are reduced to copper(I) ions, which then precipitate as copper(I)

oxide.

The net ionic equation for the reaction is: RCHO + 2 Cu²⁺(tartrate complex) + 5 OH⁻ →

RCOO⁻ + Cu₂O(s) + 3 H₂O

The following diagram illustrates the logical relationship of the reaction components.

Reducing Sugar (R-CHO) Bistartratocuprate(II) Complex Alkaline Medium (OH⁻) Heating Carboxylate Anion (R-COO⁻) Copper(I) Oxide (Cu₂O)
(Brick-Red Precipitate) Water (H₂O)

Click to download full resolution via product page

Caption: Logical flow of the Fehling's test reaction.

Applications in Research and Drug Development
Carbohydrate Analysis: Fehling's test is a fundamental tool for the qualitative analysis of

carbohydrates, helping to distinguish between reducing and non-reducing sugars.[2][6]

Quality Control: In the food and beverage industry, it can be used to monitor the sugar

content and the breakdown of starch into reducing sugars.[1]

Clinical Diagnostics: Historically, it was used to detect glucose in urine as a screening

method for diabetes.[1][5][8] While more specific enzymatic methods are now common, the

principle remains relevant in understanding glucose reactivity.

Limitations
It is important to note that Fehling's test is not specific for aldehydes, as α-hydroxy ketones also

give a positive result.[6][15] Furthermore, aromatic aldehydes do not typically react with

Fehling's solution.[5] The reaction must be carried out in an alkaline medium.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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